3-methoxy-N-{[(4-nitrophenyl)amino]carbonothioyl}-2-naphthamide

• IUPAC Name: 3-methoxy-N-[(4-nitrophenyl)carbamothioyl]naphthalene-2-carboxamide
• InChI: InChI=1S/C19H15N3O4S/c1-26-17-11-13-5-3-2-4-12(13)10-16(17)18(23)21-19(27)20-14-6-8-15(9-7-14)22(24)25/h2-11H,1H3,(H2,20,21,23,27)
• InChI Key: MPLNUCDWCYDDRV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=CC=CC=C2C=C1C(=O)NC(=S)NC3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C19H15N3O4S
• DSSTOX Substance ID: DTXSID00387702
• Molecular Weight: 381.4 g/mol
• CAS RN: 6591-71-5

Description

3-methoxy-N-{[(4-nitrophenyl)amino]carbonothioyl}-2-naphthamide, also known as MNAT, is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of thioamides and has been found to exhibit a wide range of biochemical and physiological effects.

Scientific Research Applications

3-methoxy-N-{[(4-nitrophenyl)amino]carbonothioyl}-2-naphthamide has been extensively studied for its potential applications in scientific research. It has been found to exhibit antimicrobial, antifungal, and antiviral properties, and has been studied as a potential therapeutic agent for the treatment of various diseases. This compound has also been studied for its potential applications in cancer research, where it has been found to exhibit anticancer properties. This compound has been shown to inhibit the growth of cancer cells and induce apoptosis, making it a promising candidate for the development of new cancer therapies.

Mechanism of Action

The mechanism of action of 3-methoxy-N-{[(4-nitrophenyl)amino]carbonothioyl}-2-naphthamide is not fully understood, but it is believed to involve the inhibition of various enzymes and proteins involved in cellular processes. This compound has been shown to inhibit the activity of enzymes involved in DNA replication and repair, as well as enzymes involved in cell signaling pathways. This compound has also been shown to inhibit the activity of proteins involved in cell cycle regulation, leading to cell cycle arrest and apoptosis.
Biochemical and Physiological Effects
This compound has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to inhibit the growth of various microorganisms, including bacteria, fungi, and viruses. This compound has also been shown to exhibit anti-inflammatory properties, making it a potential therapeutic agent for the treatment of inflammatory diseases. This compound has been found to exhibit antioxidant properties, which may contribute to its potential therapeutic effects in various diseases.

Advantages and Limitations for Lab Experiments

3-methoxy-N-{[(4-nitrophenyl)amino]carbonothioyl}-2-naphthamide has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities with high purity. This compound has been extensively studied, and its properties and mechanisms of action are well understood. However, this compound also has some limitations for lab experiments. It is a relatively new compound, and its potential applications in scientific research are still being explored. This compound also has some limitations in terms of its solubility and stability, which may affect its use in certain experiments.

Future Directions

There are several future directions for the study of 3-methoxy-N-{[(4-nitrophenyl)amino]carbonothioyl}-2-naphthamide. One potential direction is the development of new therapeutic agents based on this compound. This compound has been shown to exhibit potential therapeutic effects in various diseases, and further studies are needed to explore its potential as a therapeutic agent. Another potential direction is the study of the mechanism of action of this compound. The exact mechanisms by which this compound exerts its effects are not fully understood, and further studies are needed to elucidate these mechanisms. Finally, the study of the biochemical and physiological effects of this compound in various disease models is an important future direction for the study of this compound.
Conclusion
In conclusion, this compound is a synthetic compound that has been extensively studied for its potential applications in scientific research. It has been found to exhibit a wide range of biochemical and physiological effects, and has potential applications in the treatment of various diseases. The synthesis method of this compound has been optimized to produce high yields, and its properties and mechanisms of action are well understood. Further studies are needed to explore the potential of this compound as a therapeutic agent, and to elucidate its mechanisms of action.